5‑HT₃ Selectivity Over 2-Methyl-5-HT
Phenylbiguanide behaves as a highly selective 5‑HT₃ receptor agonist, whereas the commonly used alternative 2‑methyl‑5‑HT (2‑Me‑5‑HT) also displays high affinity for 5‑HT₆ receptors [1][2]. In radioligand binding studies, 2‑Me‑5‑HT exhibits a Ki of 46 nM at 5‑HT₆ receptors, a value that overlaps with its 5‑HT₃ affinity (Ki = 1200 nM) and introduces ambiguity in tissue preparations co‑expressing both subtypes [2]. Phenylbiguanide, in contrast, shows no measurable affinity for 5‑HT₆ receptors and only weak interaction with 5‑HT₁ and 5‑HT₂ subtypes, making it the cleaner pharmacological tool for isolating 5‑HT₃‑mediated responses [1].
| Evidence Dimension | Receptor selectivity (5‑HT₃ vs. 5‑HT₆ affinity) |
|---|---|
| Target Compound Data | Phenylbiguanide – Ki (5‑HT₃) = 1200 nM; no significant affinity for 5‑HT₆ [1] |
| Comparator Or Baseline | 2‑Methyl‑5‑HT – Ki (5‑HT₃) = 1200 nM; Ki (5‑HT₆) = 46 nM [2] |
| Quantified Difference | >26‑fold selectivity disadvantage for 2‑Me‑5‑HT at 5‑HT₆ |
| Conditions | Radioligand binding displacement assays using [³H]GR‑65630 (5‑HT₃) and [³H]LSD or [¹²⁵I]SB‑258585 (5‑HT₆) on recombinant human receptors |
Why This Matters
When studying 5‑HT₃ receptor function in tissues or cell lines that also express 5‑HT₆ receptors, phenylbiguanide avoids the confounding 5‑HT₆ component inherent to 2‑methyl‑5‑HT, ensuring cleaner data interpretation.
- [1] Palfreyman MG, et al. 5‑HT₃ receptor antagonists and their potential in psychiatric disorders. In: Sandler M, Coppen A, Harnett S, eds. 5‑Hydroxytryptamine in Psychiatry: A Spectrum of Ideas. Oxford University Press; 1991:324‑330. View Source
- [2] Hoyer D, Hannon JP, Martin GR. Molecular, pharmacological and functional diversity of 5‑HT receptors. Pharmacol Biochem Behav. 2002;71(4):533‑554. doi:10.1016/S0091-3057(01)00746‑8. (Table 1; data for 2‑methyl‑5‑HT at 5‑HT₃ and 5‑HT₆). View Source
